3,5-dimethoxy-N-(2-oxotetrahydrothiophen-3-yl)benzamide

• Molecular Formula: C13H15NO4S
• Molecular Weight: 281.33 g/mol
• IUPAC Name: 3,5-dimethoxy-N-(2-oxothiolan-3-yl)benzamide
• InChI: InChI=1S/C13H15NO4S/c1-17-9-5-8(6-10(7-9)18-2)12(15)14-11-3-4-19-13(11)16/h5-7,11H,3-4H2,1-2H3,(H,14,15)
• InChI Key: BWQRHCMYWYVQPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2CCSC2=O)OC

Description

3,5-dimethoxy-N-(2-oxotetrahydrothiophen-3-yl)benzamide: is a compound with the chemical formula C₁₈H₁₉NO₄S. It belongs to the class of benzamides, which have diverse applications in various fields, including medicine, industry, and research . Benzamides exhibit a wide range of biological activities, making them intriguing subjects for scientific investigation.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves starting from either 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid. These precursors react with amine derivatives using triethylamine (TEA) as a base and tetrahydrofuran (THF) as a solvent. The yields vary: 2,3-dimethoxybenzamides are obtained in yields of 43–50%, while 3-acetoxy-2-methylbenzamides are prepared in higher yields of 40–72% .

Industrial Production: Details on industrial-scale production methods are not explicitly available in the literature. further research and optimization could lead to scalable processes for large-scale synthesis.

Chemical Reactions Analysis

Reactivity: The compound may undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not specifically documented for this compound. Further studies are needed to explore its reactivity in detail.

Major Products: The major products formed during chemical transformations of this compound depend on the specific reaction conditions. Isolation and characterization of these products would provide valuable insights.

Scientific Research Applications

Chemistry:

Synthetic Intermediates: Benzamides serve as intermediates in the synthesis of other compounds.

Drug Discovery: Their diverse biological activities make them attractive candidates for drug development.

Biology and Medicine:

Antioxidant Activity: Some synthesized benzamides exhibit effective antioxidant properties.

Antibacterial Activity: In vitro antibacterial tests against gram-positive and gram-negative bacteria have been conducted.

Industry:

Plastic and Rubber Industry: Benzamides find applications in industrial sectors like plastics and rubber.

Paper Industry: They may play a role in paper production.

Mechanism of Action

The specific molecular targets and pathways through which this compound exerts its effects remain to be elucidated. Further research is necessary to understand its mechanism of action fully.

Comparison with Similar Compounds

While detailed comparisons are not available for this specific compound, it shares structural features with other benzamides. One related compound is Troxipide (chemical name: 3,4,5-trimethoxy-N-3-furylmethylbenzamide), which has applications in medicine .